Cas no 824390-78-5 (Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-)

Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)- structure
824390-78-5 structure
Product Name:Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
CAS No:824390-78-5
MF:C20H22O2
MW:294.387485980988
CID:692027
PubChem ID:71418683
Update Time:2025-04-19

Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
    • (2S,3S)-2-(4-methoxyphenyl)-3-(2-phenylethyl)cyclopentan-1-one
    • 824390-78-5
    • DTXSID80837977
    • Inchi: 1S/C20H22O2/c1-22-18-12-9-17(10-13-18)20-16(11-14-19(20)21)8-7-15-5-3-2-4-6-15/h2-6,9-10,12-13,16,20H,7-8,11,14H2,1H3/t16-,20-/m0/s1
    • InChI Key: UPUZAIQZLRXKSM-JXFKEZNVSA-N
    • SMILES: O=C1CC[C@H](CCC2C=CC=CC=2)[C@H]1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 294.161979940g/mol
  • Monoisotopic Mass: 294.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų
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